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Compound of Interest

Compound Name: Azide-PEG3-L-alanine-Fmoc

Cat. No.: B1193213

An In-depth Technical Guide to Azide-PEG3-L-alanine-Fmoc

This technical guide provides a comprehensive overview of the material properties, safety
information, and handling procedures for Azide-PEG3-L-alanine-Fmoc, a key reagent in
biomedical research and drug development. The information is intended for researchers,
scientists, and professionals in the field.

Chemical and Physical Properties

Azide-PEG3-L-alanine-Fmoc is a versatile molecule utilized primarily in peptide synthesis and
bioconjugation.[1][2] It incorporates an azide group for click chemistry reactions, an Fmoc
(fluorenylmethyloxycarbonyl) protecting group for selective deprotection in synthesis, and a
PEGS3 spacer to enhance solubility and flexibility.[1] This compound is a key component in the
synthesis of Proteolysis Targeting Chimeras (PROTACS), which are novel therapeutic agents.

[3]

Table 1: Chemical Identification
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Identifier

Value

Chemical Name

Azide-PEG3-L-alanine-Fmoc

CAS Number

2054345-69-4[1][3][4]

Molecular Formula

C24H28N407[1][3]

Molecular Weight 484.50 g/mol [1][3]
(S)-2-((((9H-fluoren-9-
Synonyms yl)methoxy)carbonyl)amino)-3-(2-(2-(2-

azidoethoxy)ethoxy)ethoxy)propanoic acid

Table 2: Physical and Chemical Properties

Property

Value

Physical Form

Solid, Lumps|[5]

Purity

>950%[1], 298%][6]

Solubility

Information not readily available, but the PEG3

spacer is designed to enhance solubility.

Storage Conditions

2-8°C, sealed, dry[1][4][5]

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Azide-PEG3-L-alanine-Fmoc is not
publicly available, safety data for structurally related compounds provide guidance on handling

and potential hazards.

Table 3: Hazard Identification and Precautionary Measures
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Hazard Category Description and Precautions

May be harmful if inhaled or swallowed.[7] Avoid

Acute Toxicit
Y breathing dust.[7][8]

i ] o May cause skin irritation.[8] Wash skin
Skin Corrosion/Irritation )
thoroughly after handling.[8]

o May cause serious eye irritation.[8] Wear eye
Eye Damage/Irritation ]
protection.[8]

) L May cause respiratory irritation.[7][8] Use in a
Respiratory Sensitization ]
well-ventilated area.[7][8]

Stabilt d Reactivit Stable under recommended storage conditions.
ability and Reactivi
Y Y [7] Avoid strong oxidizing agents.[7]

Fire Fighti Use dry chemical, CO2, water, or foam
ire Fightin
gnting extinguishers.[9]

Personal Protective Equipment (PPE):

Respiratory Protection: Use a dust mask (e.g., N95) when handling the solid form.[5]

Hand Protection: Wear impermeable gloves.

Eye Protection: Use safety glasses or goggles.[5]

Skin and Body Protection: Wear a lab coat.

Experimental Protocols

Azide-PEG3-L-alanine-Fmoc is a key reagent in "click chemistry," a method for rapidly and
reliably joining molecular building blocks. The azide group allows for reaction with molecules
containing alkyne groups.[3]

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)
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This protocol outlines a general procedure for conjugating Azide-PEG3-L-alanine-Fmoc to an
alkyne-containing molecule.

» Dissolution: Dissolve Azide-PEG3-L-alanine-Fmoc and the alkyne-containing molecule in a
suitable solvent (e.g., DMF or a mixture of water and a miscible organic solvent like t-
butanol).

o Catalyst Preparation: Prepare a fresh solution of a copper(l) source, such as copper(ll)
sulfate with a reducing agent like sodium ascorbate.

o Reaction: Add the copper catalyst to the solution containing the azide and alkyne. A copper-
coordinating ligand (e.g., TBTA) can be added to improve reaction efficiency and stability.

 Incubation: Allow the reaction to proceed at room temperature with stirring. Reaction times
can vary from 1 to 24 hours.

e Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as
TLC, LC-MS, or HPLC.

 Purification: Once the reaction is complete, purify the product using column chromatography
or preparative HPLC.

Diagrams
Experimental Workflow for PROTAC Synthesis

The following diagram illustrates a generalized workflow for synthesizing a PROTAC using
Azide-PEG3-L-alanine-Fmoc as a linker.
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PROTAC Synthesis Workflow
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Caption: A generalized workflow for the synthesis of a PROTAC molecule.

Logical Relationship in PROTAC Function

This diagram illustrates the mechanism of action for a PROTAC molecule.
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PROTAC Mechanism of Action
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Caption: The mechanism of action for a PROTAC molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Azide-PEG3-L-alanine-Fmoc material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193213#azide-peg3-l-alanine-fmoc-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1193213#azide-peg3-l-alanine-fmoc-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1193213#azide-peg3-l-alanine-fmoc-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1193213#azide-peg3-l-alanine-fmoc-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1193213#azide-peg3-l-alanine-fmoc-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

